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Compound of Interest

Compound Name: Amino-PEG12-CH2COOH

Cat. No.: B15143134 Get Quote

This guide provides detailed information on the physicochemical properties and biochemical

applications of Amino-PEG12-CH2COOH, a heterobifunctional polyethylene glycol (PEG)

linker. Designed for researchers, scientists, and professionals in the field of drug development,

this document outlines the molecule's core data, its role in targeted protein degradation, and a

generalized experimental workflow for its application.

Core Molecular Data
Amino-PEG12-CH2COOH is a chemical compound frequently utilized as a linker in the

synthesis of more complex molecules, particularly in the field of bioconjugation and

pharmaceutical development. Its structure features a terminal primary amine group and a

terminal carboxylic acid group, separated by a 12-unit polyethylene glycol chain. This

composition provides water solubility and a flexible spacer arm, which are advantageous in

various biological applications.

The fundamental physicochemical properties of Amino-PEG12-CH2COOH are summarized in

the table below.

Property Value Reference

Molecular Formula C26H53NO14 [1][2][3]

Molecular Weight 603.7 g/mol [1][2][3]
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Application in Proteolysis Targeting Chimeras
(PROTACs)
A primary application of Amino-PEG12-CH2COOH is in the construction of Proteolysis

Targeting Chimeras (PROTACs). PROTACs are heterobifunctional molecules that facilitate the

degradation of specific target proteins by hijacking the cell's own ubiquitin-proteasome system.

Amino-PEG12-CH2COOH serves as the linker component that connects a ligand for the target

protein to a ligand for an E3 ubiquitin ligase.[2][3]

The mechanism of action for a PROTAC utilizing a PEG linker such as Amino-PEG12-
CH2COOH is a sequential process that leads to the selective removal of a target protein. The

key steps are the formation of a ternary complex, ubiquitination of the target protein, and

subsequent degradation by the proteasome.
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Cellular Environment Ubiquitination and Degradation
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PROTAC Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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